Cas no 2361734-73-6 (N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361734-73-6
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5415410
• PubChem ID: 145906356
• Update Time: 2025-05-20

N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2908002937
• EN300-26589354
• 2361734-73-6
• N-ethyl-N-[2-(8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)-2-oxoethyl]prop-2-enamide
• N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C17H22N2O4/c1-4-16(20)18(5-2)12-17(21)19-8-9-23-15-10-14(22-3)7-6-13(15)11-19/h4,6-7,10H,1,5,8-9,11-12H2,2-3H3
• InChI Key： XDUOCVYJBGVPES-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CC2=CC=C(OC)C=C2OCC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.3±50.0 °C(Predicted)
• pka: -1.10±0.70(Predicted)

Additional information on N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide

N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide: A Comprehensive Overview

The compound N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide, identified by the CAS number 2361734-73-6, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amides and features a benzoxazepine ring system, which is a fused bicyclic structure combining benzene and oxazepine moieties. The presence of the methoxy group at position 8 of the benzoxazepine ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The unique structure of this compound allows for diverse interactions with biological systems, making it a promising candidate for further research. The amide functional group in this molecule plays a crucial role in its chemical reactivity and biological activity. Amides are known for their ability to form hydrogen bonds, which is essential for their interaction with proteins and enzymes in biological systems.

The synthesis of N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide involves a multi-step process that typically includes the formation of the benzoxazepine ring followed by subsequent functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of physical properties, this compound exhibits a melting point in the range of 150°C to 160°C, depending on the purity and crystallinity. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are critical for its characterization and quality control during manufacturing processes.

The application of N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide extends beyond pharmaceuticals. It has shown potential in materials science as a precursor for advanced polymers and coatings due to its ability to undergo polymerization under specific conditions. Additionally, its photochemical properties make it a candidate for use in light-sensitive materials and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have provided insights into its molecular orbitals and electronic transitions, which are vital for understanding its photophysical behavior. These studies have paved the way for tailored modifications of the molecule to enhance its desired properties.

In conclusion, N-[2-(2,3-Dihydro-8-methoxy-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. Continued exploration into its chemical properties and biological effects will undoubtedly unlock new opportunities for its utilization in innovative technologies.